Cas no 1261908-77-3 (2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid)

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring an N-ethylaminocarbonyl substituent on the phenyl ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as an intermediate in the synthesis of bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the ethylaminocarbonyl group may contribute to improved solubility and interaction with biological targets. Its well-defined chemical structure facilitates precise modifications for structure-activity relationship studies. The compound is typically characterized by high purity and consistency, making it suitable for rigorous research applications.
2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid structure
1261908-77-3 structure
Product Name:2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid
CAS No:1261908-77-3
MF:C16H14FNO3
MW:287.285667896271
MDL:MFCD18322012
CID:2621991
PubChem ID:53227842
Update Time:2025-05-28

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-(Ethylcarbamoyl)-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
    • 3'-(Ethylcarbamoyl)-3-fluoro-[1,1'-biphenyl]-2-carboxylic acid
    • 2-[3-(N-ETHYLAMINOCARBONYL)PHENYL]-6-FLUOROBENZOIC ACID
    • DTXSID40691375
    • MFCD18322012
    • 2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%
    • 1261908-77-3
    • 2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid
    • MDL： MFCD18322012
    • Inchi： 1S/C16H14FNO3/c1-2-18-15(19)11-6-3-5-10(9-11)12-7-4-8-13(17)14(12)16(20)21/h3-9H,2H2,1H3,(H,18,19)(H,20,21)
    • InChI Key： GAACTNRMQZUWMQ-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1C(=O)O)C1C=CC=C(C(NCC)=O)C=1

Computed Properties

  • Exact Mass: 287.09577147Da
  • Monoisotopic Mass: 287.09577147Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66.4Ų

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329287-5 g
2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%; .
 1261908-77-3 95%
5g
 €1159.00 2023-04-26
abcr
AB329287-5g
2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%; .
 1261908-77-3 95%
5g
 €1159.00 2025-04-21

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:1261908-77-3)
Order Number:A1170106
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:16
Price ($):687.0
Email:sales@amadischem.com

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1261908-77-3 (2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid) Related Products

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Amadis Chemical Company Limited
(CAS:1261908-77-3)
A1170106
Purity:99%
Quantity:5g
Price ($):687.0
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